4-Methylbiphenyl
4-Methylbiphenyl
4-Methylbiphenyl is a member of biphenyls.
4-Methylbiphenyl is a natural product found in Camellia sinensis with data available.
4-Methylbiphenyl is a natural product found in Camellia sinensis with data available.
Brand Name:
Vulcanchem
CAS No.:
644-08-6
VCID:
VC21229766
InChI:
InChI=1S/C13H12/c1-11-7-9-13(10-8-11)12-5-3-2-4-6-12/h2-10H,1H3
SMILES:
CC1=CC=C(C=C1)C2=CC=CC=C2
Molecular Formula:
C13H12
Molecular Weight:
168.23 g/mol
4-Methylbiphenyl
CAS No.: 644-08-6
Cat. No.: VC21229766
Molecular Formula: C13H12
Molecular Weight: 168.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Methylbiphenyl is a member of biphenyls. 4-Methylbiphenyl is a natural product found in Camellia sinensis with data available. |
|---|---|
| CAS No. | 644-08-6 |
| Molecular Formula | C13H12 |
| Molecular Weight | 168.23 g/mol |
| IUPAC Name | 1-methyl-4-phenylbenzene |
| Standard InChI | InChI=1S/C13H12/c1-11-7-9-13(10-8-11)12-5-3-2-4-6-12/h2-10H,1H3 |
| Standard InChI Key | ZZLCFHIKESPLTH-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C2=CC=CC=C2 |
| Canonical SMILES | CC1=CC=C(C=C1)C2=CC=CC=C2 |
| Boiling Point | 267.00 to 268.00 °C. @ 760.00 mm Hg |
| Melting Point | 49 - 50 °C |
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